4-butoxy-3,5-dichloro-N-(2-methoxyphenyl)benzamide

• IUPAC Name: 4-butoxy-3,5-dichloro-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C18H19Cl2NO3/c1-3-4-9-24-17-13(19)10-12(11-14(17)20)18(22)21-15-7-5-6-8-16(15)23-2/h5-8,10-11H,3-4,9H2,1-2H3,(H,21,22)
• InChI Key: UXNKHYANUQTJNX-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1Cl)C(=O)NC2=CC=CC=C2OC)Cl
• Molecular Formula: C18H19Cl2NO3
• Molecular Weight: 368.3 g/mol

Description

4-butoxy-3,5-dichloro-N-(2-methoxyphenyl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as BDCMB, and it is a member of the benzamide family of compounds. BDCMB has been synthesized using various methods, and it has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future applications.

Mechanism of Action

The mechanism of action of BDCMB is not fully understood, but studies have shown that it may inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. BDCMB may also induce the expression of certain genes involved in apoptosis, leading to the death of cancer cells.
Biochemical and Physiological Effects:
BDCMB has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, induction of apoptosis, and inhibition of certain enzymes involved in cancer cell metabolism. BDCMB has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BDCMB in lab experiments is its ability to inhibit cancer cell growth and induce apoptosis, making it a promising compound for cancer research. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several potential future directions for the study of BDCMB. One area of research could focus on optimizing the synthesis method to produce higher yields of BDCMB. Another area of research could focus on elucidating the mechanism of action of BDCMB to better understand its potential applications in cancer research. Additionally, BDCMB could be studied for its potential applications in the treatment of inflammatory diseases and other conditions. Further studies could also investigate the potential side effects and toxicity of BDCMB to determine its safety for use in humans.
In conclusion, BDCMB is a promising compound that has been studied extensively for its potential applications in scientific research, particularly in the area of cancer research. While the mechanism of action is not fully understood, studies have shown that BDCMB has the ability to inhibit cancer cell growth and induce apoptosis. Further research is needed to optimize its use in lab experiments and investigate its potential applications in other areas of research.

Scientific Research Applications

BDCMB has been studied for its potential applications in scientific research, particularly in the area of cancer research. Studies have shown that BDCMB has the ability to inhibit the growth of cancer cells, particularly breast cancer cells. BDCMB has also been studied for its potential to induce apoptosis, or programmed cell death, in cancer cells.